![molecular formula C23H31FN4O3 B2419875 N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-pentyloxalamide CAS No. 877632-15-0](/img/structure/B2419875.png)
N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-pentyloxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-pentyloxalamide, also known as FPEPO, is a synthetic compound used in scientific research. It was first synthesized in 2009 and has since been studied for its potential applications in various fields of research.
Scientific Research Applications
Antidepressant and Antianxiety Properties
The compound's application in mental health was explored, particularly in the context of antidepressant and antianxiety effects. Kumar et al. (2017) synthesized a series of compounds, including ones with structural similarities to N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-pentyloxalamide. They discovered that certain compounds exhibited significant antidepressant and antianxiety activities in animal models, indicating a potential therapeutic application for mental health disorders (Kumar et al., 2017).
Neuroimaging and Neuroinflammation
The compound has applications in neuroimaging, particularly for visualizing neuroinflammation associated with neurodegenerative diseases. Lee et al. (2022) developed a derivative for PET imaging of colony-stimulating factor 1 receptor (CSF1R), an important marker in neuroinflammation. This highlights the compound's utility in diagnosing and researching neurodegenerative conditions like Alzheimer's disease (Lee et al., 2022).
Synthesis of Pharmaceutical Agents
This compound plays a role in the synthesis of various pharmaceutical agents. Research conducted by Shakhmaev et al. (2016) and others has demonstrated its utility in synthesizing drugs like Flunarizine, which is used to treat migraines, dizziness, and epilepsy. This underscores its importance in pharmaceutical manufacturing processes (Shakhmaev et al., 2016).
Potential Antipsychotic Applications
Compounds structurally similar to this compound have been evaluated for their antipsychotic potential. Studies by Raviña et al. (2000) indicate that such compounds, due to their affinity for dopamine and serotonin receptors, could be promising candidates for antipsychotic medications (Raviña et al., 2000).
Serotonin Receptor Interactions
Another area of application involves interactions with serotonin receptors. Studies by Lewkowski et al. (2016) have shown that derivatives of this compound can exhibit moderate interactions with serotonin receptors, which could have implications in treating conditions related to serotonin dysregulation (Lewkowski et al., 2016).
Properties
IUPAC Name |
N'-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-pentyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31FN4O3/c1-2-3-4-11-25-22(29)23(30)26-17-20(21-6-5-16-31-21)28-14-12-27(13-15-28)19-9-7-18(24)8-10-19/h5-10,16,20H,2-4,11-15,17H2,1H3,(H,25,29)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEYWMZCNSPVHGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC(=O)C(=O)NCC(C1=CC=CO1)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.